Cas no 1257522-06-7 (2-(Pyrrolidin-3-yl)-4-(trifluoromethyl)pyrimidine)

• Product Name: 2-(Pyrrolidin-3-yl)-4-(trifluoromethyl)pyrimidine
• CAS No: 1257522-06-7
• MF: C₉H₁₀F₃N₃
• MW: 217.19101190567
• CID: 5741445
• PubChem ID: 67479916
• Update Time: 2025-10-05

2-(Pyrrolidin-3-yl)-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2636673
• 1257522-06-7
• EN300-624135
• 2-(pyrrolidin-3-yl)-4-(trifluoromethyl)pyrimidine
• BSKVXERQVWIOBC-UHFFFAOYSA-N
• Pyrimidine, 2-(3-pyrrolidinyl)-4-(trifluoromethyl)-
• 2-(Pyrrolidin-3-yl)-4-(trifluoromethyl)pyrimidine

• Inchi： 1S/C9H10F3N3/c10-9(11,12)7-2-4-14-8(15-7)6-1-3-13-5-6/h2,4,6,13H,1,3,5H2
• InChI Key： BSKVXERQVWIOBC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(C2CNCC2)=N1)(F)F

Computed Properties

• Exact Mass: 217.08268182g/mol
• Monoisotopic Mass: 217.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.8Ų

Additional information on 2-(Pyrrolidin-3-yl)-4-(trifluoromethyl)pyrimidine

Comprehensive Overview of 2-(Pyrrolidin-3-yl)-4-(trifluoromethyl)pyrimidine (CAS No. 1257522-06-7)

2-(Pyrrolidin-3-yl)-4-(trifluoromethyl)pyrimidine (CAS No. 1257522-06-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a pyrimidine core with a pyrrolidine substituent and a trifluoromethyl group, making it a versatile scaffold for drug discovery and material science applications. Its unique structural features contribute to its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics.

The growing interest in trifluoromethylated compounds stems from their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are actively exploring 2-(Pyrrolidin-3-yl)-4-(trifluoromethyl)pyrimidine as a key intermediate in synthesizing novel small-molecule inhibitors, aligning with the current trend toward personalized medicine and targeted therapies. Its CAS No. 1257522-06-7 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and combinatorial chemistry.

In agrochemical applications, this compound’s pyrimidine moiety is valued for its role in designing herbicides and fungicides with improved environmental profiles. The incorporation of a trifluoromethyl group enhances pesticidal activity while reducing application rates, addressing sustainability concerns in modern agriculture. These attributes make 2-(Pyrrolidin-3-yl)-4-(trifluoromethyl)pyrimidine a subject of patents and academic studies focused on green chemistry innovations.

From a synthetic chemistry perspective, the compound’s pyrrolidine ring offers opportunities for structural diversification through N-functionalization or ring-opening reactions. Such modifications are pivotal in medicinal chemistry campaigns aimed at optimizing pharmacokinetic properties. Recent publications highlight its utility in fragment-based drug design (FBDD), where its hydrogen-bond acceptor/donor capabilities are exploited to enhance binding affinity.

The demand for CAS No. 1257522-06-7 is also driven by its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling rapid access to diverse chemical libraries. This aligns with the pharmaceutical industry’s emphasis on modular synthesis to accelerate lead optimization. Additionally, computational studies leveraging AI-driven molecular modeling often feature this compound as a test case due to its balanced polarity and steric demands.

In summary, 2-(Pyrrolidin-3-yl)-4-(trifluoromethyl)pyrimidine represents a multifaceted tool for researchers tackling challenges in drug development and sustainable chemistry. Its CAS No. 1257522-06-7 serves as a gateway to cutting-edge applications, from oncology to crop protection, underscoring its interdisciplinary importance.